Cas no 2743206-54-2 (1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride)

• Product Name: 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride
• CAS No: 2743206-54-2
• MF: C₁₀H₂₆Cl₄N₄
• MW: 344.152238368988
• CID: 6447433
• PubChem ID: 18770384
• Update Time: 2025-06-11

1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-39853750
• 1-[2-(piperazin-1-yl)ethyl]piperazine tetrahydrochloride
• 2743206-54-2
• 1-(2-piperazin-1-ylethyl)piperazine;tetrahydrochloride
• 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride

• Inchi： 1S/C10H22N4.4ClH/c1-5-13(6-2-11-1)9-10-14-7-3-12-4-8-14;;;;/h11-12H,1-10H2;4*1H
• InChI Key： PRSBGHXJVJFWEU-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.Cl.N1(CCNCC1)CCN1CCNCC1

Computed Properties

• Exact Mass: 344.088208g/mol
• Monoisotopic Mass: 342.091158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride

Introduction to 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride (CAS No. 2743206-54-2)

1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride, identified by its Chemical Abstracts Service (CAS) number 2743206-54-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This tetrahydrochloride salt belongs to the piperazine class of compounds, which are widely recognized for their versatile biological activities and utility in medicinal chemistry. The structural framework of this molecule incorporates two piperazine rings, linked through an ethyl chain, and is further stabilized by the presence of four hydrochloride ions. Such structural features contribute to its unique pharmacological profile, making it a valuable scaffold for the development of novel therapeutic agents.

The piperazine moiety is a heterocyclic amine characterized by a six-membered ring containing two nitrogen atoms. This structural motif is frequently encountered in biologically active molecules due to its ability to form multiple hydrogen bonds and interact with various biological targets, including enzymes and receptors. In the case of 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride, the presence of two piperazine rings enhances its potential for binding to multiple sites on biological targets, thereby increasing its therapeutic efficacy. The ethyl bridge connecting the two piperazine units introduces additional conformational flexibility, allowing the molecule to adopt multiple orientations that may optimize interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride and its biological targets. These studies have highlighted the compound's potential as a modulator of various signaling pathways, particularly those involving neurotransmitter receptors and ion channels. For instance, research has demonstrated that this compound can interact with serotonin receptors, which are implicated in mood regulation, pain perception, and gastrointestinal function. The dual interaction with serotonin receptors suggests that 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride may exhibit properties similar to those of serotonin reuptake inhibitors (SRIs), which are widely used for their antidepressant and anxiolytic effects.

In addition to its serotonergic activity, 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride has shown promise in preclinical studies as a potential therapeutic agent for neurological disorders. Its ability to modulate neurotransmitter activity makes it a candidate for treating conditions such as anxiety disorders, depression, and even neurodegenerative diseases. The compound's structural similarity to known pharmacological agents has facilitated its investigation in various disease models, where it has demonstrated potential for enhancing synaptic communication and reducing inflammation associated with neuroinflammatory conditions.

The synthesis of 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps in the synthesis include the formation of the ethyl bridge between the two piperazine rings, followed by quaternization to introduce the hydrochloride salts. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation. The final product is typically purified through recrystallization or chromatographic methods to achieve pharmaceutical-grade quality.

The pharmacokinetic properties of 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride are another critical aspect of its evaluation as a potential drug candidate. Studies have indicated that this compound exhibits moderate solubility in water, which facilitates its administration via oral or intravenous routes. Its metabolic stability has been assessed through in vitro studies using liver microsomes, revealing a half-life that suggests moderate bioavailability upon systemic administration. Additionally, preliminary toxicology studies have shown that 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride is well-tolerated at therapeutic doses, although further long-term studies are necessary to fully characterize its safety profile.

The development of novel therapeutic agents often relies on the identification of key molecular interactions that can modulate disease pathways. In this context, 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride represents an intriguing candidate due to its dual interaction with serotonin receptors and its potential modulation of other neurotransmitter systems. Recent research has also explored its effects on dopamine receptors, which are involved in motor control and reward pathways. The compound's ability to interact with multiple receptor types suggests that it may have broad therapeutic applications beyond traditional serotonergic modulation.

Future directions in the study of 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride include further investigation into its mechanisms of action and exploration of novel drug formulations. Combination therapies involving this compound with other pharmacological agents may enhance therapeutic outcomes by targeting multiple disease pathways simultaneously. Additionally, advances in drug delivery systems may allow for more targeted administration of 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride, improving bioavailability and reducing side effects.

In conclusion, 1-[2-(Piperazin-1-yl)ethyl]piperazine tetrahydrochloride (CAS No. 2743206-54-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable scaffold for developing novel therapeutic agents targeting neurological disorders and other diseases associated with neurotransmitter dysregulation. Continued research into this compound will likely yield important insights into its pharmacological properties and pave the way for new treatments that improve patient outcomes.